Cas no 51369-17-6 (3-Quinolinecarbonitrile,5,6,7,8-tetrahydro-7,7-dimethyl-5-oxo-2-(phenylamino)-)

• Product name: 3-Quinolinecarbonitrile,5,6,7,8-tetrahydro-7,7-dimethyl-5-oxo-2-(phenylamino)-
• CAS No: 51369-17-6
• MF: C₁₈H₁₇N₃O
• MW: 291.347083806992
• CID: 1575020

3-Quinolinecarbonitrile,5,6,7,8-tetrahydro-7,7-dimethyl-5-oxo-2-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile,5,6,7,8-tetrahydro-7,7-dimethyl-5-oxo-2-(phenylamino)-
• 3-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-7,7-dimethyl-5-oxo-2-(phenylamino)-

• Inchi： 1S/C18H17N3O/c1-18(2)9-15-14(16(22)10-18)8-12(11-19)17(21-15)20-13-6-4-3-5-7-13/h3-8H,9-10H2,1-2H3,(H,20,21)
• InChI Key： IBUPOWPOQHPFAN-UHFFFAOYSA-N
• SMILES： N1C2=C(C(=O)CC(C)(C)C2)C=C(C#N)C=1NC1=CC=CC=C1

Computed Properties

• Exact Mass: 291.13731

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 444.6±45.0 °C(Predicted)
• PSA: 65.78
• pka: 0.59±0.40(Predicted)